Cas no 2137090-12-9 (2,2-dimethyl-1-(6r,9r)-9-amino-1-oxa-4-azaspiro5.5undecan-4-ylpropan-1-one)

• Product Name: 2,2-dimethyl-1-(6r,9r)-9-amino-1-oxa-4-azaspiro5.5undecan-4-ylpropan-1-one
• CAS No: 2137090-12-9
• MF: C₁₄H₂₆N₂O₂
• MW: 254.368443965912
• CID: 5796273
• PubChem ID: 165470179
• Update Time: 2025-10-21

2,2-dimethyl-1-(6r,9r)-9-amino-1-oxa-4-azaspiro5.5undecan-4-ylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(6r,9r)-9-amino-1-oxa-4-azaspiro5.5undecan-4-ylpropan-1-one
• 1-{9-amino-1-oxa-4-azaspiro[5.5]undecan-4-yl}-2,2-dimethylpropan-1-one
• EN300-1085011
• EN300-768567
• 2137090-12-9
• 2138014-71-6
• 2,2-dimethyl-1-[(6r,9r)-9-amino-1-oxa-4-azaspiro[5.5]undecan-4-yl]propan-1-one

• Inchi： 1S/C14H26N2O2/c1-13(2,3)12(17)16-8-9-18-14(10-16)6-4-11(15)5-7-14/h11H,4-10,15H2,1-3H3
• InChI Key： HRHNLXCQKSQJRY-UHFFFAOYSA-N
• SMILES： O1CCN(C(C(C)(C)C)=O)CC21CCC(CC2)N

Computed Properties

• Exact Mass: 254.199428076g/mol
• Monoisotopic Mass: 254.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.6Ų

Additional information on 2,2-dimethyl-1-(6r,9r)-9-amino-1-oxa-4-azaspiro5.5undecan-4-ylpropan-1-one

Comprehensive Overview of 2,2-dimethyl-1-((6r,9r)-9-amino-1-oxa-4-azaspiro[5.5]undecan-4-yl)propan-1-one (CAS No. 2137090-12-9)

The compound 2,2-dimethyl-1-((6r,9r)-9-amino-1-oxa-4-azaspiro[5.5]undecan-4-yl)propan-1-one, identified by its CAS No. 2137090-12-9, represents a sophisticated spirocyclic structure with significant potential in pharmaceutical and biochemical research. Its unique aza-spiro core and propan-1-one moiety make it a subject of interest for drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibition. Researchers are increasingly exploring its applications in central nervous system (CNS) disorders and metabolic diseases, aligning with current trends in precision medicine.

One of the most compelling aspects of this compound is its stereochemical complexity, with the (6r,9r) configuration playing a critical role in its bioactivity. The presence of an amino group at the 9-position enhances its hydrogen-bonding capacity, which is crucial for interactions with biological targets. Recent studies highlight its potential as a scaffold for kinase inhibitors, a hot topic in oncology research. This aligns with growing interest in small-molecule therapeutics and targeted cancer therapies, frequently searched topics in scientific databases.

From a synthetic perspective, the 1-oxa-4-azaspiro[5.5]undecane framework offers challenges and opportunities for asymmetric synthesis. Chemists are investigating green chemistry approaches to its production, reflecting the industry's shift toward sustainable synthesis. The compound's logP and solubility profile suggest favorable drug-likeness, a key consideration in medicinal chemistry today. These properties are often queried in ADMET prediction tools, underscoring its relevance to modern drug design.

In the context of neuropharmacology, preliminary data suggests the compound may modulate neurotransmitter receptors, sparking interest in neurodegenerative disease research. This connects with widespread public interest in Alzheimer's and Parkinson's disease treatments. Its spirocyclic architecture also shows promise for pain management applications, another highly searched therapeutic area. The 2,2-dimethyl substitution likely contributes to metabolic stability, addressing a common challenge in CNS drug development.

The propan-1-one segment of the molecule offers potential for structure-activity relationship (SAR) studies, allowing medicinal chemists to explore bioisosteric replacements. This flexibility is particularly valuable in lead optimization phases, a critical step in the drug discovery pipeline. Computational chemistry approaches, including molecular docking and quantum mechanical calculations, are being employed to predict its interactions with various biological targets, methods frequently discussed in cheminformatics circles.

Quality control of 2137090-12-9 requires advanced analytical techniques such as chiral HPLC to verify the (6r,9r) configuration. The pharmaceutical industry's growing emphasis on enantiomeric purity makes this aspect particularly relevant. Stability studies under various pH conditions and temperature ranges are ongoing, addressing common concerns about API stability in formulation development.

From a commercial perspective, the compound's patent landscape and generic drug development potential are being analyzed. The spirocyclic compound market has seen significant growth, driven by their success in treating chronic diseases. As a research chemical, it's available in milligram to gram quantities for preclinical studies, with current pricing reflecting its synthetic complexity and pharmaceutical relevance.

Future research directions may explore its potential in combination therapies or as a diagnostic agent, particularly given its structural novelty. The compound's pharmacophore features suggest possible activity against infectious diseases, another area of intense global research interest. Its development exemplifies the convergence of computational drug design, structural biology, and medicinal chemistry in modern pharmaceutical science.